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Compound of Interest

Compound Name:
2-Ethoxybenzene-1-sulfonyl

chloride

Cat. No.: B1602851 Get Quote

This technical guide provides an in-depth analysis of the key spectroscopic data for 2-
Ethoxybenzene-1-sulfonyl chloride (CAS No. 68800-33-9).[1][2] Designed for researchers,

chemists, and professionals in drug development, this document synthesizes predictive data

and established principles to offer a robust characterization of the molecule. We will explore its

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) profiles,

explaining the structural basis for the observed and expected spectral features.

Molecular Structure and an Introduction to its
Spectroscopic Characterization
2-Ethoxybenzene-1-sulfonyl chloride is a substituted aromatic sulfonyl chloride. Its structure

comprises a benzene ring functionalized with an ethoxy group (-OCH₂CH₃) and a sulfonyl

chloride group (-SO₂Cl) at positions 2 and 1, respectively. The interplay between the electron-

donating ethoxy group and the strongly electron-withdrawing sulfonyl chloride group dictates

the molecule's chemical reactivity and creates a unique spectroscopic fingerprint, which is

crucial for its unambiguous identification and quality assessment.

This guide will dissect this fingerprint by examining the distinct signatures the molecule is

expected to produce across three primary spectroscopic techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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